Cas no 2171290-02-9 (2-{2-(2R,3S)-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoethoxy}acetic acid)

• Product Name: 2-{2-(2R,3S)-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoethoxy}acetic acid
• CAS No: 2171290-02-9
• MF: C₃₀H₃₂N₂O₇
• MW: 532.584288597107
• CID: 5950683
• PubChem ID: 165822546
• Update Time: 2025-06-11

2-{2-(2R,3S)-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoethoxy}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-(2R,3S)-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoethoxy}acetic acid
• EN300-1537054
• 2-{2-[(2R,3S)-3-(benzyloxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]ethoxy}acetic acid
• 2171290-02-9

• Inchi： 1S/C30H32N2O7/c1-20(38-17-21-9-3-2-4-10-21)28(29(35)31-15-16-37-19-27(33)34)32-30(36)39-18-26-24-13-7-5-11-22(24)23-12-6-8-14-25(23)26/h2-14,20,26,28H,15-19H2,1H3,(H,31,35)(H,32,36)(H,33,34)/t20-,28+/m0/s1
• InChI Key： SBIPPIKRKSDOAW-WTYVLRPYSA-N
• SMILES： O(C(N[C@@H](C(NCCOCC(=O)O)=O)[C@H](C)OCC1C=CC=CC=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 532.22095136g/mol
• Monoisotopic Mass: 532.22095136g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 39
• Rotatable Bond Count: 14
• Complexity: 780
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 123Ų

Additional information on 2-{2-(2R,3S)-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoethoxy}acetic acid

Recent Advances in the Study of 2-{2-(2R,3S)-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoethoxy}acetic acid (CAS: 2171290-02-9)

The compound 2-{2-(2R,3S)-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoethoxy}acetic acid (CAS: 2171290-02-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its complex structure and functional groups, serves as a critical intermediate in the synthesis of peptide-based therapeutics and drug candidates. Recent studies have explored its applications in targeted drug delivery, enzyme inhibition, and as a building block for novel bioactive compounds.

One of the key areas of research involving this compound is its role in solid-phase peptide synthesis (SPPS). The presence of the 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group makes it particularly valuable for the stepwise assembly of peptides. Recent publications highlight its utility in the synthesis of cyclic peptides and peptidomimetics, which are increasingly important in the development of therapeutics for diseases such as cancer and infectious diseases. The benzyloxy and ethoxyacetic acid moieties further enhance its versatility in chemical modifications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficacy of derivatives of 2171290-02-9 in inhibiting specific proteases involved in viral replication. The study utilized molecular docking and kinetic assays to elucidate the binding mechanisms, revealing that the compound's unique stereochemistry and functional groups contribute to its high affinity for the target enzymes. These findings open new avenues for the design of antiviral agents with improved specificity and reduced off-target effects.

Another significant development is the use of 2171290-02-9 in the development of prodrugs. A recent preprint on bioRxiv detailed its incorporation into a prodrug system designed for targeted release in tumor microenvironments. The prodrug leverages the compound's stability under physiological conditions and its susceptibility to enzymatic cleavage in specific tissues, thereby minimizing systemic toxicity. This approach has shown promise in preclinical models, with plans for further optimization and clinical translation.

Despite these advancements, challenges remain in the large-scale synthesis and purification of 2171290-02-9. A 2024 review in Organic Process Research & Development highlighted the need for more efficient synthetic routes to meet the growing demand for this compound. Innovations in catalytic methods and green chemistry principles are being explored to address these limitations, with some success in reducing reaction times and improving yields.

In conclusion, 2-{2-(2R,3S)-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoethoxy}acetic acid (CAS: 2171290-02-9) continues to be a focal point in chemical biology and pharmaceutical research. Its multifaceted applications, from peptide synthesis to prodrug development, underscore its importance in advancing therapeutic innovations. Future research will likely focus on optimizing its synthetic accessibility and expanding its utility in drug discovery pipelines.